Cas no 1806964-87-3 (3-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine
• CAS No: 1806964-87-3
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4880936
• Update Time: 2025-05-23

3-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine

• Inchi： 1S/C7H5ClF3NO/c8-1-3-5(9)4(13)2-12-6(3)7(10)11/h2,7,13H,1H2
• InChI Key： JPDLSHUEXJJVQO-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=CN=C1C(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine

Comprehensive Overview of 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine (CAS No. 1806964-87-3)

The compound 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine (CAS No. 1806964-87-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloromethyl, difluoromethyl, and hydroxyl groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

In recent years, the search for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The CAS No. 1806964-87-3 compound stands out due to its multifunctional groups, which allow for selective modifications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where scientists explore how subtle changes in molecular structure impact biological activity. The compound's chloromethyl group, for instance, offers a reactive site for further derivatization, making it a valuable building block in medicinal chemistry.

Another area of interest is the compound's potential role in agrochemical innovation. With the global push for sustainable farming practices, researchers are investigating difluoromethyl-containing compounds for their pesticidal and herbicidal properties. The 4-fluoro-5-hydroxypyridine moiety in this compound could contribute to the development of next-generation crop protection agents, addressing challenges like pesticide resistance and environmental persistence.

The synthesis and characterization of 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine require advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its application in high-stakes industries like pharmaceuticals. The compound's CAS No. 1806964-87-3 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents.

From a commercial perspective, the demand for fluorinated heterocycles is on the rise, with companies seeking reliable suppliers of high-quality intermediates. The compound's chloromethyl and difluoromethyl groups make it a sought-after material for contract research organizations (CROs) and custom synthesis providers. Its compatibility with cross-coupling reactions further enhances its utility in creating complex molecular architectures.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine (CAS No. 1806964-87-3) represents a cutting-edge example of how tailored molecular design can address contemporary challenges in drug discovery and agrochemical development. Its multifaceted reactivity and potential applications underscore its importance in modern synthetic chemistry, making it a compound worth watching in the years to come.